Cas no 2229657-87-6 (ethyl 4-(3-oxobut-1-en-1-yl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(3-oxobut-1-en-1-yl)piperidine-1-carboxylate
• CAS No: 2229657-87-6
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6008653
• PubChem ID: 165836857
• Update Time: 2025-10-31

ethyl 4-(3-oxobut-1-en-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-oxobut-1-en-1-yl)piperidine-1-carboxylate
• 2229657-87-6
• EN300-1733653

• Inchi： 1S/C12H19NO3/c1-3-16-12(15)13-8-6-11(7-9-13)5-4-10(2)14/h4-5,11H,3,6-9H2,1-2H3/b5-4+
• InChI Key： DSOYUARNLQMDES-SNAWJCMRSA-N
• SMILES： O(CC)C(N1CCC(/C=C/C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6Ų

Additional information on ethyl 4-(3-oxobut-1-en-1-yl)piperidine-1-carboxylate

Introduction to Ethyl 4-(3-oxobut-1-en-1-yl)piperidine-1-carboxylate (CAS No. 2229657-87-6)

Ethyl 4-(3-oxobut-1-en-1-yl)piperidine-1-carboxylate, a compound with the CAS number 2229657-87-6, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structure of Ethyl 4-(3-oxobut-1-en-1-yl)piperidine-1-carboxylate incorporates a piperidine ring linked to an ethyl ester group and a conjugated enone moiety, making it a versatile scaffold for further chemical modifications and biological evaluations.

The chemical structure of Ethyl 4-(3-oxobut-1-en-1-yl)piperidine-1-carboxylate can be described as follows: it consists of a piperidine ring substituted at the 4-position with an ethyl ester of a conjugated enone system. The enone part, specifically 3-oxobut-1-en, introduces a reactive double bond that can participate in various chemical reactions, such as Michael additions and cycloadditions, which are commonly exploited in medicinal chemistry to develop new drug candidates.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. These derivatives have been reported to exhibit properties such as analgesic, anti-inflammatory, antiviral, and anticancer effects. The presence of the piperidine ring in Ethyl 4-(3-oxobut-1-en-1-yl)piperidine-1-carboxylate suggests potential applications in these areas, particularly in the development of novel therapeutic agents.

One of the most compelling aspects of Ethyl 4-(3-oxobut-1-en-1-yl)piperidine-1-carboxylate is its structural flexibility. The conjugated enone system can be further functionalized to create more complex molecules with tailored biological properties. For instance, researchers have explored the use of such compounds in the synthesis of protease inhibitors, which are crucial for treating diseases like HIV and cancer. The ability to modify the enone moiety allows for the creation of compounds that can interact specifically with target enzymes, thereby modulating their activity.

Recent studies have also highlighted the importance of stereochemistry in piperidine derivatives. The stereochemical configuration of Ethyl 4-(3-oxobut-1-en-1-yl)piperidine-1-carboxylate can significantly influence its biological activity. Researchers have demonstrated that subtle changes in the stereochemistry of piperidine rings can lead to significant differences in potency and selectivity. This underscores the need for careful structural optimization during drug development.

The synthesis of Ethyl 4-(3-oxybutenoylpiperidinone) is another area of interest. This intermediate is particularly valuable for constructing more complex piperidine derivatives. The synthesis typically involves condensation reactions between appropriately substituted piperidines and β-keto esters or α,beta-Unsaturated carbonyl compounds. These reactions often require careful control of reaction conditions to ensure high yields and purity.

In conclusion, Ethyl 4-(3-oxybutenoylpiperidinone) represents a promising scaffold for the development of new pharmaceuticals. Its unique structural features and potential for further functionalization make it an attractive candidate for various therapeutic applications. As research in this area continues to evolve, it is likely that new derivatives will be discovered with even greater potential for treating human diseases.